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Compound of Interest

Compound Name: Ethyl alcohol-d6

Cat. No.: B042895

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Ethyl alcohol-d6 (also known as Ethanol-d6 or Hexadeuteroethanol). As a deuterated
isotopologue of ethanol, this compound is a critical solvent and reagent in various scientific
applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy and as an
internal standard in mass spectrometry-based analyses.[1][2][3] Understanding its physical
properties is essential for its proper use, storage, and for the accurate interpretation of
experimental results.

Core Physical and Chemical Properties

Ethyl alcohol-d6 is a colorless, volatile liquid at room temperature.[1][4] Its chemical formula is
C2D60, often represented as CD3CD20D, indicating that all six hydrogen atoms in the ethanol
molecule have been replaced with deuterium isotopes.[1] This isotopic substitution results in a
higher molecular weight compared to standard ethanol and influences its physical properties. It
is soluble in water and miscible with common organic solvents.[4]

The following table summarizes the key quantitative physical data for Ethyl alcohol-d6,
compiled from various sources. These values are crucial for experimental design, safety
protocols, and analytical method development.
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Property Value Notes Citations
Chemical Formula C2D60O (CDsCD20D) - [1]
Molecular Weight 52.11 g/mol -
Appearance Colorless, clear liquid At room temperature [4]
Density 0.892 g/mL at 25 °C [1]

. . At standard
Boiling Point 78 °C (351 K) ) [1]

atmospheric pressure
Melting Point -130 °C -
Refractive Index At 20 °C using the
1.358 _ ,

(n_D29) sodium D-line
Flash Point 13°C (55.4 °F) Closed-cup method

. . Miscible with most
Solubility Soluble in water _ [4]
organic solvents

Mandatory Visualizations

Visual diagrams are provided below to illustrate logical relationships and a typical experimental
workflow relevant to the characterization of Ethyl alcohol-d6.

This diagram illustrates the structural relationship between standard ethanol and its deuterated
isotopologue, Ethyl alcohol-d6, highlighting the substitution of hydrogen (H) with deuterium

(D).
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Standard Ethanol (C2HsOH)

Structure: CHs-CH2-OH Contains 6 Hydrogen (*H) atoms

Q

Isotopic Substitution
(H - D)

Ethyl Alcohol-d6 (C2Ds0)
O

Structure: CDs-CD2-OD Contains 6 Deuterium (2H) atoms

Click to download full resolution via product page

Diagram 1: Isotopic relationship between Ethanol and Ethyl alcohol-d6.

The following workflow outlines a generalized procedure for the determination of a liquid's
boiling point using the capillary method, a common technique in organic chemistry labs.
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Start: Obtain Liquid Sample
(e.g., Ethyl alcohol-d6)

1. Place a few mL of the liquid
into a small test tube.

;

2. Insert a sealed capillary tube
(sealed end up) into the liquid.

'

3. Attach the test tube to a thermometer
and immerse in a heating bath
(e.g., Thiele tube with oil).

4. Heat the bath gently and uniformly.

5. Observe for a rapid and continuous
stream of bubbles from the capillary.

ubbles observed

6. Remove heat and allow the
apparatus to cool slowly.

;

7. Record the temperature at which the
liquid just begins to enter the capillary tube.
This is the boiling point.

Click to download full resolution via product page

Diagram 2: Generalized workflow for boiling point determination.
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Experimental Protocols

The physical properties listed in the table are determined by standard laboratory procedures.
Below are detailed methodologies for key experiments.

This method is suitable for small quantities of liquid and is based on the principle that the
boiling point is the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.[5]

e Apparatus: Thiele tube or a beaker for an oil bath, thermometer (-10 to 110 °C), small test
tube (fusion tube), a capillary tube (sealed at one end), heating source (e.g., Bunsen burner
or hot plate), and liquid paraffin or other suitable heating oil.[5][6]

e Procedure:
o Fill the test tube with 2-3 mL of the liquid sample (Ethyl alcohol-d6).

o Place the capillary tube, with its sealed end pointing upwards, into the test tube containing
the liquid.[7]

o Attach the test tube to the thermometer using a rubber band or thread, ensuring the
sample is level with the thermometer bulb.

o Clamp the assembly in a heating bath (Thiele tube) so that the heat-transfer liquid is
above the level of the sample but below the opening of the test tube.[5]

o Begin heating the bath gently. As the temperature rises, air trapped in the capillary tube
will expand and slowly exit as bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. This indicates the liquid's vapor has displaced all the air.

o Remove the heat source and allow the bath to cool slowly while stirring.

o The boiling point is the temperature recorded at the exact moment the stream of bubbles
stops and the liquid is drawn back into the capillary tube.[5]
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Density is determined by measuring the mass of a known volume of the liquid at a specific
temperature.[8]

e Apparatus: A pycnometer (a glass flask with a precise, known volume), an analytical
balance, a constant temperature water bath, and a thermometer.

e Procedure:

o Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance
(m_empty).

o Fill the pycnometer with the liquid sample (Ethyl alcohol-d6), ensuring no air bubbles are
present.

o Place the filled pycnometer in a constant temperature bath (e.g., 25.0 °C) until it reaches
thermal equilibrium.[8]

o Carefully adjust the liquid volume to the pycnometer's calibration mark, removing any
excess liquid.

o Remove the pycnometer from the bath, wipe it dry, and weigh it again (m_full).
o The mass of the liquid is calculated as (m_liquid = m_full - m_empty).

o The density (p) is calculated by dividing the mass of the liquid by the known volume of the
pycnometer (V_pyc): p = m_liquid / V_pyc.

The refractive index is a measure of how light propagates through a substance and is a
characteristic property. The Abbe refractometer is a common instrument for this measurement.
[9][10]

o Apparatus: An Abbe refractometer, a constant temperature water circulator, a light source
(typically a sodium lamp or filtered white light), and a dropper.

e Procedure:

o Calibrate the refractometer using a standard substance with a known refractive index,
such as distilled water.[9]
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o Ensure the prisms of the refractometer are clean and dry.

o Using a dropper, place 2-3 drops of the liquid sample (Ethyl alcohol-d6) onto the surface
of the measuring prism.[11]

o Gently close the illuminating prism to spread the liquid into a thin, uniform layer.

o Circulate water from the constant temperature bath (set to 20.0 °C) through the prism
jackets to maintain a stable temperature.

o While looking through the eyepiece, adjust the light source and mirror to achieve optimal
illumination.

o Rotate the coarse adjustment knob until the light and dark fields become visible in the
eyepiece.

o Turn the compensator dial to eliminate any color fringes and sharpen the borderline
between the light and dark fields.[11]

o Use the fine adjustment knob to align the borderline precisely with the crosshairs in the
eyepiece.

o Read the refractive index value directly from the instrument's scale.[9]

For substances that are solid at room temperature, this method determines the temperature
range over which the solid melts to a liquid. For Ethyl alcohol-d6, which has a very low melting
point, a specialized low-temperature apparatus is required. The general principle is outlined by
standards like ASTM E324.[12][13]

o Apparatus: Melting point apparatus with a cooling capability, sealed capillary tubes, and a
low-temperature thermometer or calibrated digital probe.

e Procedure:
o A small amount of the solidified sample is introduced into a capillary tube.

o The tube is placed in the heating/cooling block of the melting point apparatus.
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o The sample is cooled until completely frozen.

o The temperature is then raised slowly and controllably (e.g., 1 °C per minute) near the
expected melting point.[14]

o The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[14] For
pure substances, this range is typically very narrow.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl Alcohol-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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